Cas no 236092-93-6 (2,1,3-Benzoxadiazole, 1,3-dioxide)

• Product Name: 2,1,3-Benzoxadiazole, 1,3-dioxide
• CAS No: 236092-93-6
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 3038447
• Update Time: 2025-04-04

2,1,3-Benzoxadiazole, 1,3-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 1,3-dioxide

• Inchi： 1S/C6H4N2O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
• InChI Key： SOOVOQYNAKADEE-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C=CC=CC2=[N+]([O-])O1

Computed Properties

• Exact Mass: 152.02200

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 307.3±25.0 °C(Predicted)
• PSA: 64.06000
• LogP: 1.28980
• pka: 1.77±0.30(Predicted)